Cas no 80491-23-2 (1,2,3-Thiadiazole, 4-(2-phenylethenyl)-)

• Product Name: 1,2,3-Thiadiazole, 4-(2-phenylethenyl)-
• CAS No: 80491-23-2
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• CID: 2802749
• PubChem ID: 2765544
• Update Time: 2025-04-21

1,2,3-Thiadiazole, 4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• 80491-23-2
• 1,2,3-Thiadiazole, 4-(2-phenylethenyl)-
• DTXSID70377554

• Inchi： 1S/C10H8N2S/c1-2-4-9(5-3-1)6-7-10-8-13-12-11-10/h1-8H
• InChI Key： LLWUWMROYZSXNO-UHFFFAOYSA-N
• SMILES： S1C=C(C=CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 188.04081944Da
• Monoisotopic Mass: 188.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų